Cas no 25384-70-7 (Carbamic acid,isopropyl-, 2-(hydroxymethyl)-2-methylbutyl ester carbamate (ester) (8CI))

• Product Name: Carbamic acid,isopropyl-, 2-(hydroxymethyl)-2-methylbutyl ester carbamate (ester) (8CI)
• CAS No: 25384-70-7
• MF: C₁₁H₂₂N₂O₄
• MW: 246.303383350372
• CID: 255845
• PubChem ID: 117193
• Update Time: 2025-04-19

Carbamic acid,isopropyl-, 2-(hydroxymethyl)-2-methylbutyl ester carbamate (ester) (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,isopropyl-, 2-(hydroxymethyl)-2-methylbutyl ester carbamate (ester) (8CI)
• 2-[(Carbamoyloxy)methyl]-2-methylbutyl isopropylcarbamate
• carbamic acid, N-(1-methylethyl)-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylbutyl ester
• 25384-70-7
• 2-Ethyl-2-methyl-1,3-propanediol carbamate isopropylcarbamate
• 1,3-Propanediol, 2-ethyl-2-methyl-, carbamate, isopropylcarbamate

• Inchi： 1S/C11H22N2O4/c1-5-11(4,6-16-9(12)14)7-17-10(15)13-8(2)3/h8H,5-7H2,1-4H3,(H2,12,14)(H,13,15)
• InChI Key： FBRXLSJWUNGLDK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)C)=O)CC(C)(COC(N)=O)CC

Computed Properties

• Exact Mass: 246.15795719g/mol
• Monoisotopic Mass: 246.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 90.6Ų